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Introduction

N-methyl-L-alanine is a non-proteinogenic amino acid that has garnered significant interest in
pharmaceutical and biochemical research. As a derivative of L-alanine, it features a methyl
group on the alpha-amino group, a structural modification that imparts unique physicochemical
properties.[1] This N-methylation can enhance metabolic stability, improve membrane
permeability, and modulate the biological activity of peptides when incorporated into their
structure.[2] Consequently, the precise and unambiguous structural elucidation of N-methyl-L-
alanine is a critical step in both its synthesis and its application in drug development and
peptide chemistry.

This in-depth technical guide provides a comprehensive overview of the core analytical
methodologies employed for the structural elucidation of N-methyl-L-alanine. As a senior
application scientist, this guide moves beyond a simple listing of techniques, instead offering a
narrative that explains the causality behind experimental choices and provides field-proven
insights into the integrated application of these methods.
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Molecular and Physicochemical Properties

A foundational understanding of the basic properties of N-methyl-L-alanine is essential before

delving into its structural elucidation.

Property Value Source

Molecular Formula CsH9oNO2 [1]

Molecular Weight 103.12 g/mol [1]

IUPAC Name ;ZCiS(:-Z-(methylamino)propanoic 1]

CAS Registry Number 3913-67-5 [3]

SMILES CNC [1]
GDFAOVXKHJXLEI-

InChl Ke
y VKHMYHEASA-N

[1]

A Multi-faceted Approach to Structural Elucidation

The complete structural confirmation of N-methyl-L-alanine relies on a synergistic approach,

integrating data from several key analytical techniques. No single method provides all the

necessary information; instead, a composite picture is built from the complementary strengths

of each analysis. The logical workflow for this process is outlined below.
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LC-MS/MS Workflow for N-methyl-L-alanine Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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